4-Acetyl-2-cyclopropylpyrazolo[1,5-a]pyridine

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 1-(2-cyclopropylpyrazolo[1,5-a]pyridin-4-yl)ethanone
• InChI: InChI=1S/C12H12N2O/c1-8(15)10-3-2-6-14-12(10)7-11(13-14)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3
• InChI Key: YMAOKCJOALANRB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CN2C1=CC(=N2)C3CC3

Description

4-Acetyl-2-cyclopropylpyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of Example 40 (5.57 g) was dissolved in ethanol (30 mL) and water (30 mL). To this solution, potassium hydroxide (3.70 g) was added and the mixture was stirred for 3.5 hours under reflux. Subsequently, the mixture was neutralized with concentrated hydrochloric acid and extracted three times with ethyl acetate. The organic layer was washed with saturated brine and dried over sodium sulfate. The solvent was evaporated under reduced pressure and the resulting solid product was dissolved in toluene (150 mL). This solution was stirred for 6 hours under reflux. Subsequent removal of the solvent and purification by silica gel column chromatography (hexane:ethyl acetate=4:1 then 1:1) afforded the title compound as a yellow powder (2.64 g) (Process D).